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Compound of Interest

Compound Name: Europium(lll) sulfate

cat. No.: 83366293

An In-depth Technical Guide to Europium(lil) Sulfate

Introduction

Europium(lll) sulfate, with the chemical formula Euz(SOa4)s3, is an inorganic compound
composed of europium in its +3 oxidation state and sulfate anions.[1] It is a key material in
various scientific and industrial fields, valued for its unique luminescent properties. This guide
provides a comprehensive overview of Europium(lll) sulfate, focusing on its chemical and
physical properties, synthesis protocols, and its applications in research and drug
development.

Europium itself is a soft, silvery-white rare earth metal belonging to the lanthanide series.[2] In
its compounds, the trivalent state (Eu3*) is most common.[3] Europium compounds, particularly
Europium(lll) sulfate, are notable for their strong red fluorescence under ultraviolet light,
which makes them indispensable in phosphors for lighting and displays.[1][4] In the biomedical
field, the luminescent and chemical properties of europium-containing materials are being
explored for applications ranging from bioimaging and assays to drug delivery and anticancer
therapies.[5][6]

Core Properties of Europium(lll) Sulfate

The properties of Europium(lll) sulfate can vary depending on its hydration state. The most
common form is the octahydrate, Euz2(SOa4)3-8H20.

General Properties
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Property

Value

Chemical Name

Europium(lll) sulfate

Synonyms

Dieuropium tris(sulphate), Europium Sulfate

CAS Number

10031-55-7 (anhydrous and octahydrate)[1][2]
[41[7]

20814-06-6 (hydrated form)[8]

Chemical Formula

Euz2(S0a4)3 (anhydrous)[1]

Euz(S04)3-8H20 (octahydrate)[2]

Appearance

White to light red crystalline solid[1][2]

Physicochemical Properties

Property

Value

Molecular Weight

592.1 g/mol (anhydrous)[9]

736.22 g/mol (octahydrate)[2]

Solubility in Water

Soluble[1][3][4]

2.56 g/100 mL at 20 °C (octahydrate)[3]

Melting Point

375 °C (decomposes)[2]

Stability

Hygroscopic[1]

Experimental Protocols

Synthesis of Europium(lll) Sulfate Octahydrate

A common method for synthesizing Europium(lll) sulfate is through the reaction of

Europium(lll) oxide with dilute sulfuric acid.[3]

Materials:

o Europium(lll) oxide (Euz03)
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Dilute sulfuric acid (H2S0a)

Deionized water

Ethanol

Magnetic stirrer and stir bar

Heating mantle

Beakers, graduated cylinders, and filtration apparatus
pH meter or pH paper

Methodology:

Reaction Setup: In a clean beaker, a specific molar amount of Europium(lll) oxide is
suspended in deionized water with continuous stirring.

Acid Addition: Dilute sulfuric acid is added dropwise to the stirring suspension. The reaction
is typically exothermic and should be controlled. The pH is monitored and maintained in the
acidic range to ensure complete reaction of the oxide.

Heating and Dissolution: The mixture is gently heated (e.g., to 60-80 °C) to facilitate the
dissolution of the oxide and the formation of agueous Europium(lll) sulfate. The reaction is
complete when the solution becomes clear.

Crystallization: The resulting solution is allowed to cool slowly to room temperature. Further
cooling in an ice bath can promote the crystallization of Europium(lll) sulfate octahydrate.

Isolation: The white crystals are collected by vacuum filtration.

Washing and Drying: The crystals are washed with a small amount of cold deionized water
and then with ethanol to remove residual acid and water. The product is then dried in a
desiccator or at a low temperature in a vacuum oven.
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Synthesis of Euz(S0#)x8H20
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Caption: Workflow for the synthesis of Europium(lll) sulfate octahydrate.

Preparation of Europium-containing Nanomaterials for
Bioimaging

Europium's luminescent properties are leveraged in nanomaterials for biological applications.[6]
The following is a generalized protocol for preparing Europium-containing nanohydrogels.[6]

Materials:

o Europium(lll) salt (e.g., Europium(lll) chloride or nitrate)
e Monomers for hydrogel formation (e.g., acrylic acid)

o Cross-linker

* Initiator

e Solvent (e.g., ethanol/water mixture)

e Anticancer drug for loading (e.g., Doxorubicin)

» Reaction vessel with reflux condenser

e Centrifuge
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Methodology:

Preparation of Precursor Solution: The Europium(lll) salt, monomer, and cross-linker are
dissolved in the solvent system within the reaction vessel.

e Initiation of Polymerization: The solution is heated to reflux, and the initiator is added to start
the polymerization process. The reaction proceeds for several hours to form nanohydrogels.

 Purification: The resulting nanohydrogel suspension is cooled and purified by repeated
centrifugation and redispersion in fresh solvent to remove unreacted reagents.

e Drug Loading: The purified nanohydrogels are incubated with a solution of the anticancer
drug (e.g., Doxorubicin) for a set period to allow for encapsulation.

o Final Purification: The drug-loaded nanohydrogels are separated from the free drug by
centrifugation.

o Characterization: The final product is characterized for size, morphology, europium content,
drug loading efficiency, and luminescent properties.

Applications in Research and Drug Development

Europium(lll) sulfate and other europium compounds have emerged as valuable tools in
biomedical research and are being investigated for therapeutic applications.

Bioimaging and Diagnostics

The intense and long-lived luminescence of Eu3* ions is ideal for sensitive bioimaging and
assays.[5] Europium-containing nanoparticles can be used as fluorescent probes for cellular
imaging.[6] These probes can be functionalized to target specific cells or organelles, providing
high-contrast images for diagnostic purposes.

Drug Delivery Systems

Europium(lll)-containing nanomaterials, such as nanohydrogels, are being explored as
theranostic agents.[6] These systems can simultaneously carry a therapeutic payload, such as
an anticancer drug, and act as an imaging agent to track its delivery and release.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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